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Compound Specific Compounds Key Biological Activities
o Research Status
Category Identified | Notes
Previously Kaempferol & Quercetin Isolated and New Discovery:
Undescribed triglycosides, various new characterized; structures First time identified
Compounds lactones [1] determined via NMR and in this species [1]
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detailed)

against AML MOLM-13,
H9c2, and NRK cell lines
(1]
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Promising for
anticancer drug
research [1]
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The following methodology details how researchers isolated and confirmed the structures of these

compounds, providing a reproducible experimental workflow [1]:
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Osmunda Regalis Compound Isolation Workflow

Start: Plant Material
(Osmunda regalis leaves)

Extraction & Initjal Fractionation

Methanol Extraction

'

Concentrate under
Reduced Pressure

'

Liquid-Liquid Extraction
(Petroleum Ether, Ethyl Acetate)

Compoundeeparation

Structure Elucidation

1D & 2D NMR Experiments

'

Circular Dichroism
Spectroscopy

© 2026 Smolecule. All rights reserved. 3/7 Tech Support


https://www.smolecule.com/products/s12768956?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O I e C U | e Specifications & Pricing

:

HRMS Analysis

End: Characterized
Natural Products

Click to download full resolution via product page

Bioactivity Testing Methodology

The cytotoxic activity of the isolated compounds was confirmed through the following bioassay, which is

standard for identifying potential anticancer agents [1]:
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Cytotoxicity Screening Protocol
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Related Compound: Osmundalactone in Other Ferns

© 2026 Smolecule. All rights reserved. 5/7 Tech Support


https://www.smolecule.com/products/s12768956?utm_src=pdf-body-img
https://www.smolecule.com/products/s12768956?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Reliability Assessment & Statistical Comparison

S m O | e C u | e Specifications & Pricing

While your focus is on Osmunda regalis, other ferns in the same class contain structurally similar lactones

with confirmed bioactivity, which may be of comparative interest:

e Source Fern: Angiopteris helferiana C.Presl [2] [3]
o Key Compound: (-)-epi-Osmundalactone [2] [3]
e Documented Bioactivities:
o Anti-adipogenic: Inhibited lipid production in 3T3-L1 cells (35% inhibition at 2.5 pg/mL) [2] [3].
o Anti-inflammatory: Inhibited nitrite production in RAW 264.7 cells (82% inhibition at 5 pg/mL)
(2] [3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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